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Compound of Interest

Compound Name: (rac)-ONO-2050297

Cat. No.: B15571759 Get Quote

Application Notes and Protocols: (rac)-ONO-
2050297
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and handling of (rac)-
ONO-2050297 solutions, a potent dual antagonist of the cysteinyl leukotriene receptors 1 and 2

(CysLT1 and CysLT2). Adherence to these guidelines is crucial for ensuring the stability and

efficacy of the compound in experimental settings.

Solution Preparation
Proper preparation of (rac)-ONO-2050297 solutions is critical for obtaining reliable and

reproducible experimental results. The following table summarizes the solubility of (rac)-ONO-
2050297 in common laboratory solvents.

Table 1: Solubility of (rac)-ONO-2050297
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Solvent Solubility Concentration (w/v)
Molar
Concentration
(approx.)

Dimethyl Sulfoxide

(DMSO)
≥ 27.3 mg/mL ≥ 2.73% ≥ 50 mM

Ethanol ≥ 2.9 mg/mL ≥ 0.29% ≥ 5.3 mM

Phosphate-Buffered

Saline (PBS), pH 7.2
Insoluble - -

Note: Data is based on available information and may vary slightly between batches.

Experimental Protocol: Preparation of a 10 mM DMSO
Stock Solution
This protocol describes the preparation of a concentrated stock solution of (rac)-ONO-2050297
in DMSO, which can be further diluted for various experimental applications.

Materials:

(rac)-ONO-2050297 (MW: 546.61 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:

Equilibrate the vial of (rac)-ONO-2050297 to room temperature before opening.

Weigh out the desired amount of the compound using an analytical balance. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 5.47 mg of (rac)-ONO-2050297.
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Transfer the weighed compound into a sterile, amber microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM solution with 5.47

mg of the compound, add 1 mL of DMSO.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the compound is completely

dissolved. Gentle warming to 37°C can aid in dissolution if necessary.

Visually inspect the solution to ensure there are no undissolved particles.

Aliquot the stock solution into smaller, single-use volumes in amber microcentrifuge tubes to

minimize freeze-thaw cycles.

Solution Stability and Storage
The stability of (rac)-ONO-2050297 solutions is dependent on the solvent and storage

conditions. Improper storage can lead to degradation of the compound and loss of biological

activity.

Table 2: Recommended Storage and Stability of (rac)-ONO-2050297 Solutions

Solvent
Storage
Temperature

Light Protection Stability

DMSO Stock Solution -20°C
Recommended

(Amber vials)
At least 6 months

DMSO Stock Solution -80°C
Recommended

(Amber vials)
At least 2 years

Aqueous Working

Solutions (with ≤0.1%

DMSO)

2-8°C Recommended
Prepare fresh daily;

use within 12 hours

Experimental Protocol: Preparation of an Aqueous Working Solution

This protocol details the dilution of the DMSO stock solution into an aqueous buffer for use in

cell-based assays or other in vitro experiments.
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Materials:

10 mM (rac)-ONO-2050297 DMSO stock solution

Sterile, cell culture grade Phosphate-Buffered Saline (PBS) or other appropriate aqueous

buffer

Sterile polypropylene tubes

Procedure:

Thaw a single-use aliquot of the 10 mM DMSO stock solution at room temperature.

Perform a serial dilution of the stock solution in the desired aqueous buffer to achieve the

final working concentration.

Ensure the final concentration of DMSO in the working solution is non-toxic to the

experimental system (typically ≤ 0.1%).

For example, to prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM DMSO

stock to 999 µL of PBS. This results in a final DMSO concentration of 0.1%.

Mix the working solution thoroughly by gentle inversion or pipetting.

Use the freshly prepared aqueous working solution immediately or within 12 hours if stored

at 2-8°C and protected from light. Do not store aqueous solutions for extended periods.

Mechanism of Action: CysLT1/CysLT2 Signaling
Pathway
(rac)-ONO-2050297 is a potent antagonist of both the CysLT1 and CysLT2 receptors. These

receptors are G-protein coupled receptors (GPCRs) that are activated by cysteinyl leukotrienes

(LTC₄, LTD₄, and LTE₄), which are inflammatory lipid mediators. The binding of these ligands to

their receptors triggers a cascade of intracellular signaling events.
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Caption: CysLT1/CysLT2 signaling pathway and antagonism by (rac)-ONO-2050297.

Experimental Workflow: In Vitro Cell-Based Assay
The following diagram outlines a typical workflow for evaluating the antagonist activity of (rac)-
ONO-2050297 in a cell-based assay, such as a calcium flux assay.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15571759?utm_src=pdf-body-img
https://www.benchchem.com/product/b15571759?utm_src=pdf-body
https://www.benchchem.com/product/b15571759?utm_src=pdf-body
https://www.benchchem.com/product/b15571759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Assay Procedure

Data Analysis

1. Culture cells expressing
CysLT1/CysLT2 receptors

2. Prepare (rac)-ONO-2050297
working solutions

3. Prepare leukotriene
agonist solution

4. Pre-incubate cells with
(rac)-ONO-2050297 or vehicle

5. Stimulate cells with
leukotriene agonist

6. Measure downstream signal
(e.g., calcium flux)

7. Collect and normalize data

8. Calculate IC₅₀ value

9. Report antagonist potency

Click to download full resolution via product page

Caption: Workflow for an in vitro cell-based antagonist assay.
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To cite this document: BenchChem. [(rac)-ONO-2050297 solution preparation and stability].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571759#rac-ono-2050297-solution-preparation-
and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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